Cas no 888457-10-1 (3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• CAS No: 888457-10-1
• MF: C₂₃H₁₄F₄N₂O₄
• MW: 458.361879825592
• CID: 5960786
• PubChem ID: 16817555
• Update Time: 2025-06-12

3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(4-fluorobenzoyl)amino]-N-[4-(trifluoromethoxy)phenyl]-
• AKOS024617142
• 888457-10-1
• 3-(4-fluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
• AB00677125-01
• 3-(4-fluorobenzamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide
• F1883-0508

• Inchi： 1S/C23H14F4N2O4/c24-14-7-5-13(6-8-14)21(30)29-19-17-3-1-2-4-18(17)32-20(19)22(31)28-15-9-11-16(12-10-15)33-23(25,26)27/h1-12H,(H,28,31)(H,29,30)
• InChI Key： ADQMPEAEXCWQJL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(F)C=C2)=C1C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 458.08896958g/mol
• Monoisotopic Mass: 458.08896958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 435.0±45.0 °C(Predicted)
• pka: 11.10±0.70(Predicted)

Additional information on 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888457-10-1)

The compound 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888457-10-1) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzofuran core substituted with fluorobenzamido and trifluoromethoxyphenyl groups, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential applications, while addressing common queries from the scientific community.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide typically involves multi-step organic reactions, including amidation and cyclization processes. Researchers often optimize these steps to improve yield and purity, as highlighted in recent publications. The presence of both fluorine and trifluoromethoxy groups enhances its metabolic stability, a feature highly sought after in drug discovery.

Another hot topic is the compound's potential biological activity. Preliminary studies suggest that 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide may exhibit inhibitory effects on specific enzymes or receptors, though further validation is required. Its structural similarity to known bioactive benzofuran derivatives has sparked interest in its use for targeted therapies. For instance, researchers are investigating its role in modulating inflammatory pathways, a trending area in biomedical research.

The physicochemical properties of this compound also attract significant attention. With a molecular weight of 448.35 g/mol and a logP value indicative of moderate lipophilicity, it demonstrates favorable characteristics for drug-like molecules. Its solubility in organic solvents like DMSO and methanol makes it suitable for in vitro assays, a common requirement in high-throughput screening platforms. These properties align with the growing demand for compounds that balance potency and bioavailability.

In material science, the trifluoromethoxy moiety in 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide offers unique electronic properties, making it a candidate for advanced polymer applications. Recent trends show increased interest in fluorine-containing compounds for their thermal stability and chemical resistance, particularly in electronics and coatings industries. This compound's dual functionality could bridge gaps between pharmaceutical and industrial research.

Safety and handling of CAS No. 888457-10-1 are also critical discussion points. While not classified as hazardous, standard laboratory precautions are recommended due to its novel nature. Researchers often search for storage conditions and stability data, which are typically provided in technical datasheets. Proper handling ensures reproducibility in experiments, a cornerstone of modern scientific inquiry.

Looking ahead, the demand for 3-(4-fluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide is expected to rise as its applications expand. Whether in drug development or advanced materials, its versatility positions it as a valuable asset in interdisciplinary research. For those seeking further details, peer-reviewed journals and patent databases offer in-depth insights into its evolving role in science and technology.